Cas no 159536-72-8 (N-(1-Hydroxy-1,3-dihydrobenzo[c][1,2]oxaborol-6-yl)acrylamide)

N-(1-Hydroxy-1,3-dihydrobenzo[c][1,2]oxaborol-6-yl)acrylamide structure
159536-72-8 structure
Product Name:N-(1-Hydroxy-1,3-dihydrobenzo[c][1,2]oxaborol-6-yl)acrylamide
CAS No:159536-72-8
MF:C10H10BNO3
MW:203.002302646637
CID:6631247
PubChem ID:59755201
Update Time:2024-01-13

N-(1-Hydroxy-1,3-dihydrobenzo[c][1,2]oxaborol-6-yl)acrylamide Chemical and Physical Properties

Names and Identifiers

    • 2-Propenamide, N-(1,3-dihydro-1-hydroxy-2,1-benzoxaborol-6-yl)-
    • N-(1-Hydroxy-1,3-dihydrobenzo[c][1,2]oxaborol-6-yl)acrylamide
    • 159536-72-8
    • SCHEMBL4942049
    • Inchi: 1S/C10H10BNO3/c1-2-10(13)12-8-4-3-7-6-15-11(14)9(7)5-8/h2-5,14H,1,6H2,(H,12,13)
    • InChI Key: FZDHWIUYTPUVFA-UHFFFAOYSA-N
    • SMILES: C(NC1C=C2B(O)OCC2=CC=1)(=O)C=C

Computed Properties

  • Exact Mass: 203.0753733g/mol
  • Monoisotopic Mass: 203.0753733g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.6Ų

Experimental Properties

  • Density: 1.25±0.1 g/cm3(Predicted)
  • pka: 7.11±0.20(Predicted)
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